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Compound of Interest

Compound Name: Butylmalonic acid

Cat. No.: B1203428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the purification of butylmalonic acid via

recrystallization. Butylmalonic acid is a valuable building block in organic synthesis,

particularly in the preparation of pharmaceutical compounds and other fine chemicals.

Achieving high purity is critical for downstream applications. This protocol outlines a general

and effective method for purifying crude butylmalonic acid, leveraging its solubility properties.

While specific quantitative solubility data for butylmalonic acid in various organic solvents is

limited in publicly available literature, this protocol is based on established methods for the

recrystallization of substituted malonic acids and the known high solubility of butylmalonic
acid in water at room temperature.[1]

Physicochemical Properties of Butylmalonic Acid
A comprehensive understanding of the physical and chemical properties of butylmalonic acid
is essential for its proper handling and purification.
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Property Value Reference

Molecular Formula C₇H₁₂O₄ [2]

Molecular Weight 160.17 g/mol [2]

Appearance White crystalline powder/solid [1]

Melting Point 105-107 °C [3]

Water Solubility 438 g/L at 25 °C [1][4]

CAS Number 534-59-8 [2]

Solubility Profile
The selection of an appropriate solvent system is the most critical step in developing a

successful recrystallization protocol. The ideal solvent should dissolve the compound sparingly

or not at all at room temperature but show high solubility at an elevated temperature. Based on

the high solubility of butylmalonic acid in water at room temperature, water alone is not an

ideal recrystallization solvent.[1] A mixed solvent system, such as methanol/water or

ethanol/water, is often effective for purifying substituted malonic acids.[5]
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Solvent Temperature Solubility Notes

Water 25 °C 438 g/L

Highly soluble,

suggesting it is a good

solvent for dissolving

the crude product but

may not be ideal for

achieving high

recovery upon cooling

unless used in a

mixed solvent system.

[1][4]

Methanol/Water - Qualitative: Soluble

A common and

effective solvent

system for the

recrystallization of

substituted malonic

acids.[5] The ratio can

be optimized to

achieve desired

solubility

characteristics.

Ethanol/Water - Qualitative: Soluble

Another viable mixed

solvent system for

dicarboxylic acids.

Diethyl Ether - -

Often used as a wash

solvent for the isolated

crystals to remove

non-polar impurities.

[6]

Ethyl Acetate - -

Can be used for

extraction of the

product from aqueous

solutions following

acidification.[7]
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Experimental Protocol: Recrystallization of
Butylmalonic Acid
This protocol is a generalized procedure based on methods for purifying substituted malonic

acids and may require optimization for specific sample impurities and scales.[5][7][8]

3.1. Materials and Equipment

Crude butylmalonic acid

Methanol

Deionized water

Hydrochloric acid (HCl, concentrated)

Sodium bicarbonate (NaHCO₃, saturated aqueous solution)

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Erlenmeyer flasks

Heating mantle or hot plate with magnetic stirrer

Reflux condenser

Separatory funnel

Büchner funnel and flask

Vacuum source

Filter paper

pH paper or pH meter
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Rotary evaporator

3.2. Experimental Workflow Diagram

Figure 1: Experimental Workflow for the Purification of Butylmalonic Acid

1. Dissolution of Crude Product

2. Acid-Base Extraction (Optional)

If significant acidic or basic impurities are present

3. Recrystallization

If impurities are primarily neutral Dissolve crude butylmalonic acid in an organic solvent (e.g., ethyl acetate).

Wash with saturated NaHCO₃ solution to remove acidic impurities. The product remains in the organic layer as the free acid. Alternatively, basify to form the water-soluble salt, extract into the aqueous layer, then re-acidify and extract back into an organic solvent.

4. Isolation of CrystalsConcentrate the organic solution containing the purified acid.

5. Drying Collect crystals by vacuum filtration using a Büchner funnel.

6. Purity and Yield AnalysisDry the purified crystals under vacuum.

Determine the melting point and calculate the final yield.

Dissolve the crude or extracted acid in a minimum amount of hot methanol.

Slowly add hot water until turbidity persists.

Cool the solution slowly to room temperature, then in an ice bath to induce crystallization.

Wash the crystals with a small amount of cold methanol/water mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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